![molecular formula C13H18N2O3 B6242694 methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate CAS No. 1790235-58-3](/img/no-structure.png)
methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate
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Overview
Description
Methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate (M2BAMP) is an important organic compound that has a wide range of applications in scientific research and laboratory experiments. M2BAMP is a carboxylic acid amide, which is a derivative of a carboxylic acid and an amine. It is a colorless, crystalline solid that has a melting point of 147-149°C and a boiling point of 287-288°C. M2BAMP is a versatile compound that can be used in a variety of applications, such as drug synthesis, analytical chemistry, and biochemistry.
Scientific Research Applications
Methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate has a wide range of applications in scientific research. It is used as a reagent in the synthesis of various drugs, such as anti-cancer agents and antifungal agents. It is also used as a reagent in the synthesis of various analytical standards, such as those used in chromatography and spectroscopy. In addition, this compound is used as a reagent in the synthesis of various biochemical compounds, such as enzymes and hormones.
Mechanism of Action
Methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate is a carboxylic acid amide, which is a derivative of a carboxylic acid and an amine. The carboxylic acid group of this compound can undergo a number of reactions, including nucleophilic substitution, acylation, and hydrolysis. The amine group of this compound can also undergo a number of reactions, such as nucleophilic addition and amide hydrolysis.
Biochemical and Physiological Effects
This compound has a wide range of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of various bacteria, fungi, and viruses. In addition, this compound has been shown to possess anti-inflammatory and analgesic properties. In vivo studies have also demonstrated that this compound can reduce the severity of allergic reactions and reduce the symptoms of asthma.
Advantages and Limitations for Lab Experiments
Methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate is a versatile compound that can be used in a variety of laboratory experiments. It is relatively easy to obtain and has a low cost. In addition, this compound is a stable compound and does not decompose easily. However, this compound is a highly toxic compound and should be handled with care. It is also highly flammable and should be stored in a cool, dry place.
Future Directions
Methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate has a wide range of applications in scientific research and laboratory experiments. In the future, this compound could be used in the synthesis of new drugs and analytical standards, as well as in the synthesis of new biochemical compounds. In addition, this compound could be used in the development of new diagnostic tests and treatments for various diseases. Furthermore, this compound could be used in the development of new methods for the detection and treatment of environmental pollutants. Finally, this compound could be used in the development of new materials for various industrial applications.
Synthesis Methods
Methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate can be synthesized from a variety of starting materials, including benzyl chloride, methyl amine, and methyl 2-methylpropanoate. The reaction is typically carried out in an organic solvent, such as dichloromethane or ethyl acetate, at a temperature of 80-90°C. The reaction is catalyzed by an acid, such as sulfuric acid or hydrochloric acid, and the reaction is typically complete within 1-2 hours.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate involves the reaction of benzyl isocyanate with methyl 2-amino-2-methylpropanoate to form the intermediate, methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate.", "Starting Materials": [ "Benzyl isocyanate", "Methyl 2-amino-2-methylpropanoate" ], "Reaction": [ "Step 1: Add benzyl isocyanate to a solution of methyl 2-amino-2-methylpropanoate in anhydrous dichloromethane.", "Step 2: Stir the reaction mixture at room temperature for 24 hours.", "Step 3: Quench the reaction by adding water and extract the product with dichloromethane.", "Step 4: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the crude product.", "Step 5: Purify the crude product by column chromatography using a suitable solvent system to obtain pure methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate." ] } | |
CAS RN |
1790235-58-3 |
Molecular Formula |
C13H18N2O3 |
Molecular Weight |
250.3 |
Purity |
95 |
Origin of Product |
United States |
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